Cas no 881793-58-4 (3-(benzenesulfonyl)-1-(1,2,3,4-tetrahydroquinolin-1-yl)propan-1-one)

3-(benzenesulfonyl)-1-(1,2,3,4-tetrahydroquinolin-1-yl)propan-1-one structure
881793-58-4 structure
Product Name:3-(benzenesulfonyl)-1-(1,2,3,4-tetrahydroquinolin-1-yl)propan-1-one
CAS No:881793-58-4
MF:C18H19NO3S
MW:329.413363695145
CID:3093866
PubChem ID:6458098
Update Time:2025-04-21

3-(benzenesulfonyl)-1-(1,2,3,4-tetrahydroquinolin-1-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

    • 1-(3,4-dihydroquinolin-1(2H)-yl)-3-(phenylsulfonyl)propan-1-one
    • AKOS003362370
    • 3-(benzenesulfonyl)-1-(3,4-dihydro-2H-quinolin-1-yl)propan-1-one
    • MLS000879163
    • HMS2962K05
    • F1821-0846
    • 881793-58-4
    • 3-(benzenesulfonyl)-1-(1,2,3,4-tetrahydroquinolin-1-yl)propan-1-one
    • DTXSID401332600
    • SMR000641209
    • STK324488
    • CHEMBL1450618
    • Inchi: 1S/C18H19NO3S/c20-18(12-14-23(21,22)16-9-2-1-3-10-16)19-13-6-8-15-7-4-5-11-17(15)19/h1-5,7,9-11H,6,8,12-14H2
    • InChI Key: NJLGMWUUELXFKA-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=CC=1)(CCC(N1C2C=CC=CC=2CCC1)=O)(=O)=O

Computed Properties

  • Exact Mass: 329.10856464Da
  • Monoisotopic Mass: 329.10856464Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 4
  • Complexity: 505
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 62.8Ų

3-(benzenesulfonyl)-1-(1,2,3,4-tetrahydroquinolin-1-yl)propan-1-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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